Cas no 872724-29-3 (N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-3-(morpholin-4-yl)propylethanediamide)

• Product Name: N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-3-(morpholin-4-yl)propylethanediamide
• CAS No: 872724-29-3
• MF: C₂₂H₃₄N₄O₆S
• MW: 482.593564510345
• CID: 5511199
• Update Time: 2025-07-17

N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-3-(morpholin-4-yl)propylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[[3-(2,5-dimethylphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N-(3-morpholin-4-ylpropyl)oxamide
• N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-3-(morpholin-4-yl)propylethanediamide

• Inchi： 1S/C22H34N4O6S/c1-17-5-6-18(2)19(15-17)33(29,30)26-9-4-12-32-20(26)16-24-22(28)21(27)23-7-3-8-25-10-13-31-14-11-25/h5-6,15,20H,3-4,7-14,16H2,1-2H3,(H,23,27)(H,24,28)
• InChI Key： DHTFVHYTPGBNKO-UHFFFAOYSA-N
• SMILES： C(NCCCN1CCOCC1)(=O)C(NCC1N(S(C2=CC(C)=CC=C2C)(=O)=O)CCCO1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-3-(morpholin-4-yl)propylethanediamide

Comprehensive Analysis of N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-3-(morpholin-4-yl)propylethanediamide (CAS No. 872724-29-3)

The compound N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-3-(morpholin-4-yl)propylethanediamide (CAS No. 872724-29-3) is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a 2,5-dimethylbenzenesulfonyl group, an oxazinan ring, and a morpholin-4-yl moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeted therapies, particularly in the context of enzyme inhibition and receptor modulation.

One of the key highlights of this compound is its unique sulfonyl and oxazinan hybrid structure, which contributes to its stability and bioavailability. The presence of the morpholin-4-yl group further enhances its solubility and interaction with biological targets. These properties have sparked interest in its potential role in treating chronic diseases, aligning with current trends in personalized medicine and precision healthcare. As the demand for novel therapeutic agents grows, CAS No. 872724-29-3 is gaining attention for its versatility and efficacy.

In recent years, the scientific community has focused on understanding the structure-activity relationship (SAR) of compounds like N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-3-(morpholin-4-yl)propylethanediamide. This research is driven by the need to develop safer and more effective drugs with minimal side effects. The compound's ability to interact with specific enzymes and receptors makes it a candidate for studies related to inflammation, metabolic disorders, and neurodegenerative diseases—topics frequently searched in academic and medical databases.

From a synthetic chemistry perspective, the preparation of CAS No. 872724-29-3 involves multi-step organic reactions, including sulfonylation and amide coupling. Its synthesis is often optimized for yield and purity, reflecting the broader industry focus on green chemistry and sustainable practices. Researchers are also investigating scalable production methods to meet the growing demand for high-quality intermediates in drug development.

The compound's relevance extends to computational chemistry and AI-driven drug design, where its molecular properties are modeled to predict interactions with biological targets. This aligns with the increasing use of machine learning in pharmaceutical research, a topic frequently queried in search engines. By leveraging these advanced tools, scientists aim to unlock new applications for N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-3-(morpholin-4-yl)propylethanediamide in next-generation therapeutics.

In conclusion, CAS No. 872724-29-3 represents a promising avenue for modern drug discovery. Its intricate structure, combined with its potential therapeutic benefits, positions it as a valuable subject for ongoing research. As the scientific community continues to explore its applications, this compound may play a pivotal role in addressing unmet medical needs and advancing healthcare innovation.